Cas no 1003709-73-6 (4-Cyano-2-fluoro-5-nitrobenzoic acid)

• Product Name: 4-Cyano-2-fluoro-5-nitrobenzoic acid
• CAS No: 1003709-73-6
• MF: C₈H₃FN₂O₄
• MW: 210.11882519722
• MDL: MFCD07777145
• CID: 1037500
• PubChem ID: 45073549
• Update Time: 2025-04-20

4-Cyano-2-fluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-fluoro-5-nitrobenzoic acid
• 4-Cyano-2-fluoro-5-nitro-benzoic acid
• AG-C-29059
• AK-32623
• CTK7C7322
• KB-38352
• MolPort-003-984-160
• PubChem4606
• DTXSID20662785
• CS-0340007
• 1003709-73-6
• MFCD07777145
• DB-058374
• A20254
• Benzoic acid, 4-cyano-2-fluoro-5-nitro-
• AKOS016009658
• 4-Cyano-2-fluoro-5-nitrobenzoicacid

• MDL： MFCD07777145
• Inchi： 1S/C8H3FN2O4/c9-6-1-4(3-10)7(11(14)15)2-5(6)8(12)13/h1-2H,(H,12,13)
• InChI Key： VETQVQIUKQNKHY-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.00769
• Monoisotopic Mass: 210.00768474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.23

4-Cyano-2-fluoro-5-nitrobenzoic acid Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives